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Compound of Interest

Compound Name: 1-Aminobutan-2-one

CAS No.: 77369-28-9

Cat. No.: B3057186

Get Quote

1-Aminobutan-2-one is an aliphatic

-aminoketone. In laboratory settings, it is almost exclusively utilized and stored as its
hydrochloride salt (1-Aminobutan-2-one hydrochloride, CAS 108661-54-7) rather than the free
base (CAS 77369-28-9)[1][2].

The Causality of Instability: The free base of 1-Aminobutan-2-one is highly unstable. The

proximity of the primary amine to the ketone moiety allows for rapid intermolecular

condensation. In neutral to basic conditions,

-aminoketones readily undergo self-condensation to form dihydropyrazines or participate in
Knorr-type pyrrole syntheses[3].

Impact on Disposal: If a researcher attempts to "neutralize" an acidic waste stream containing

1-Aminobutan-2-one hydrochloride by adding a strong base (e.g., NaOH) prior to sealing the

waste carboy, they will liberate the free amine. This triggers exothermic self-condensation,

which can lead to the rapid evolution of heat and the pressurization of sealed hazardous waste

containers. Therefore, waste streams containing this compound must be maintained in a

slightly acidic to neutral state (pH 4–7) to preserve the stable protonated ammonium form.
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Quantitative Chemical Data Summary
Property

1-Aminobutan-2-one (Free
Base)

1-Aminobutan-2-one
Hydrochloride

CAS Number 77369-28-9[2] 108661-54-7[1]

Molecular Formula C₄H₉NO C₄H₁₀ClNO

Molecular Weight 87.12 g/mol [2] 123.58 g/mol [1]

Physical State Liquid (Unstable) Solid (Stable, Hygroscopic)[1]

GHS Hazard Codes H315, H319, H335 H302, H315, H319, H335[1]

Storage Requirements Do not store; generate in situ
Inert atmosphere, freezer

(-20°C)[1]

Regulatory Framework for Disposal (EPA/RCRA)
Under the US EPA Resource Conservation and Recovery Act (RCRA) guidelines detailed in 40

CFR Part 261, 1-Aminobutan-2-one hydrochloride is not specifically listed as a P-list (acutely

hazardous) or U-list (toxic) commercial chemical product[4][5]. However, it must be managed

as a Characteristic Hazardous Waste due to its toxicity (H302: Harmful if swallowed) and

irritant properties[1][5].

Because combustion of this amine hydrochloride generates highly toxic nitrogen oxides (NOx)

and hydrogen chloride (HCl) gas, it must be disposed of via a licensed chemical incinerator

equipped with an afterburner and an alkaline scrubber system[6]. It must never be flushed

down the sanitary sewer.

Waste Segregation and Disposal Workflows
Proper segregation prevents incompatible chemical reactions in waste carboys and reduces

institutional disposal costs.
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Decision workflow for the segregation and disposal of 1-Aminobutan-2-one waste streams.

Protocol A: Solid Waste Disposal (Unused Product or
Spills)

Collection: Collect all unused solid 1-Aminobutan-2-one hydrochloride, contaminated

weighing paper, and empty primary containers.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3057186/docs?utm_src=pdf-body-img#chemical-characterization-and-the-causality-of-reactivity
https://www.benchchem.com/product/b3057186/docs?utm_src=pdf-body#chemical-characterization-and-the-causality-of-reactivity
https://www.benchchem.com/product/b3057186/docs?utm_src=pdf-body#chemical-characterization-and-the-causality-of-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Packaging: Place the materials into a compatible, sealable hazardous waste container (e.g.,

a high-density polyethylene (HDPE) bucket).

Labeling: Affix a hazardous waste tag. Explicitly list "1-Aminobutan-2-one hydrochloride"

and check the boxes for "Toxic" and "Irritant". Do not use abbreviations.

Storage: Store in a designated satellite accumulation area away from strong oxidizing agents

and strong bases[6].

Protocol B: Liquid Waste Disposal (Reaction Filtrates)
pH Verification: Before transferring aqueous or mixed-solvent waste containing this

compound into a bulk carboy, verify the pH using indicator strips. Ensure the pH is

7.0 to prevent free-base liberation[3].

Segregation:

If the solvent matrix contains dichloromethane, chloroform, or other halogens, route to the

Halogenated Organic Waste carboy.

If the matrix is purely aqueous or mixed with alcohols (methanol/ethanol), route to the

Non-Halogenated Waste carboy.

Headspace: Never fill liquid waste carboys beyond 80% capacity. Leave headspace to

accommodate potential gas expansion.

Emergency Spill Response Protocol
Because 1-Aminobutan-2-one hydrochloride is a fine, hygroscopic powder, spills pose a

significant inhalation and contact hazard.
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Step-by-step emergency spill response and decontamination workflow.

Step-by-Step Spill Remediation:
Evacuate and Assess: Clear the immediate area. Assess the volume of the spill. If the spill is

large or aerosolized, evacuate the lab and contact Environmental Health and Safety (EHS)

immediately.
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Don PPE: Put on a fitted N95 or P100 particulate respirator, chemical-resistant nitrile gloves,

safety goggles, and a lab coat[6].

Containment: Surround the solid spill with an inert absorbent material (e.g., dry sand or

vermiculite) to prevent spreading[6]. Do not use combustible materials like sawdust.

Collection:Do not add water initially, as this will dissolve the compound and spread the

contamination. Use a non-sparking tool to gently sweep the solid and the absorbent into a

designated solid hazardous waste container.

Decontamination: Once the bulk solid is removed, dampen a disposable absorbent pad with

a mixture of water and ethanol (to solubilize any remaining traces) and wipe the area inward

from the edges. Dispose of the pads in the solid waste container.

Documentation: Seal the container, label it as "Spill Debris containing 1-Aminobutan-2-one
hydrochloride," and submit a pickup request to EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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